N-(2-((4-(1H-tetrazol-1-yl)phenyl)amino)-2-oxoethyl)-N-methyl-1H-indole-3-carboxamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[4-(tetrazol-1-yl)anilino]ethyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C19H17N7O2/c1-25(19(28)16-10-20-17-5-3-2-4-15(16)17)11-18(27)22-13-6-8-14(9-7-13)26-12-21-23-24-26/h2-10,12,20H,11H2,1H3,(H,22,27)
• InChI Key: RSSBSORIHBWRQF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=C(C=C1)N2C=NN=N2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H17N7O2
• Molecular Weight: 375.4 g/mol

Description

N-(2-((4-(1H-tetrazol-1-yl)phenyl)amino)-2-oxoethyl)-N-methyl-1H-indole-3-carboxamide is a useful research compound. Its molecular formula is C19H17N7O2 and its molecular weight is 375.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Spectroscopic and Crystallographic Analysis : Indole analogs, including N-(2-((4-(1H-tetrazol-1-yl)phenyl)amino)-2-oxoethyl)-N-methyl-1H-indole-3-carboxamide, have shown significant potential in therapeutic agents with antioxidant, anti-HIV, and anti-cancer activities. The structure of these compounds is frequently found in synthetic and natural products, pharmaceuticals, functional materials, and agrochemicals. The spectroscopic techniques like 1H NMR, 13C NMR, and LC-MS, along with single-crystal X-ray diffraction methods, have been utilized for structural elucidation (Al-Ostoot et al., 2019).

Biological Activities and Applications

• Antimicrobial and Docking Studies : Studies on tetrazol-thiophene-2-carboxamides, which include similar structural motifs, have been conducted to evaluate their antimicrobial properties. These compounds were synthesized and characterized, followed by biological evaluation and molecular docking studies. The results suggest potential applications in antimicrobial treatments (Talupur et al., 2021).
• Antiallergic Potential : Research on indolecarboxamidotetrazoles, closely related to the compound , has shown promising antiallergic properties. These compounds have been found to inhibit the release of histamine from basophilic leukocytes, indicating their potential as antiallergy agents (Unangst et al., 1989).

Drug Design and Synthesis

• Design and Optimization for Therapeutic Applications : Studies have focused on the design and synthesis of indole-based compounds, exploring their functionalities for improving allosteric parameters in receptor interactions. This has implications for the development of more effective therapeutic agents targeting specific receptors (Khurana et al., 2014).